Cas no 1158745-53-9 (tert-butyl 5-amino-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 5-amino-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 1158745-53-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD12408281
• CID: 4561191
• Update Time: 2023-11-20

tert-butyl 5-amino-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-5-AMINO-3,3-DIMETHYLINDOLINE
• tert-Butyl 5-amino-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate
• PB13548
• TERT-BUTYL 5-AMINO-3,3-DIMETHYL-2H-INDOLE-1-CARBOXYLATE
• tert-butyl 5-amino-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate

• MDL： MFCD12408281
• Inchi： 1S/C15H22N2O2/c1-14(2,3)19-13(18)17-9-15(4,5)11-8-10(16)6-7-12(11)17/h6-8H,9,16H2,1-5H3
• InChI Key： JGZBEJFXXUVMNV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC(=CC=2C(C)(C)C1)N)=O

Computed Properties

• Exact Mass: 262.168127949 g/mol
• Monoisotopic Mass: 262.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 262.35
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids